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Introduction

High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard
that offers significant improvements in data compression over its predecessor, Advanced Video
Coding (AVC)/H.264. This makes it an attractive option for research software that deals with
large video datasets, such as in microscopy, medical imaging, and behavioral studies.
However, the use of HEVC is governed by a complex landscape of patents, which has
significant licensing implications for the distribution of software that incorporates HEVC codecs.

These application notes provide a detailed guide for researchers and developers on the key
considerations and protocols to follow when distributing research software that includes HEVC
functionality. The aim is to enable informed decision-making to ensure compliance with
licensing obligations.
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The HEVC Patent Licensing Landscape

The intellectual property rights for HEVC are held by numerous companies and organizations.
To simplify the process of obtaining licenses, these patent holders have formed "patent pools."”
As a software distributor, you would typically interact with these pools rather than individual
patent holders. Historically, there were three main patent pools for HEVC: MPEG LA, HEVC
Advance, and Velos Media.[1][2] However, the landscape has since consolidated. Velos Media
has ended its patent pool program.[3][4]

The two primary licensing bodies to be aware of are:

o MPEG LA: A long-standing administrator of patent pools for various video coding standards.
[5] In April 2023, Via Licensing Corp acquired MPEG LA, forming a new entity called Via
Licensing Alliance.[5]

e Access Advance (formerly HEVC Advance): An independent licensing administrator that
holds a significant portfolio of HEVC essential patents.[6][7]

It is crucial to understand that distributing software that can encode or decode HEVC video
may require licenses from these patent pools.

Key Licensing Considerations for Research
Software

For non-commercial, research-focused software, the licensing terms may offer specific
exemptions or royalty-free provisions. A critical factor is often how the software is distributed
and how the HEVC functionality is implemented.

A significant development for the research community is the policy from HEVC Advance (now
Access Advance) regarding software-based HEVC implementations. HEVC Advance
announced that it would not seek royalties on certain types of software.[8][9][10] This is
particularly relevant for many research software applications.

The key conditions for this royalty-free provision are:[8][10]

e The software must be an application that performs software-only encoding or decoding on a
general-purpose CPU. If the software utilizes dedicated HEVC hardware, a royalty for that
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hardware should have already been paid by the device manufacturer.

o The software must be downloaded by the end-user after the initial sale of the device (e.g., a
computer or mobile device). If the software is bundled with a new device, the device
manufacturer is responsible for the royalty.

This provision was intended to accelerate the adoption of HEVC by allowing applications like
media players and browsers to include HEVC support without incurring additional royalties for
the software provider.[8][9] This can extend to research software distributed in a similar

manner.

Quantitative Licensing Data Summary

For scenarios where royalties do apply, the following tables summarize the key quantitative
aspects of the licensing terms from the main patent pools. Note that these terms are subject to
change and it is always advisable to consult the official websites of the licensing bodies for the
most current information.

Table 1: MPEG LA HEVC Licensing Terms (lllustrative)

Metric Provision Notes

This allowance is typically

First 100,000 units/year: available to one legal entity
Royalty Rate - -
Royalty-free.[1][11] within an affiliated group.[11]
[12]
After the first 100,000 units: A "unit" can refer to a software
$0.20 per unit.[1][11] implementation.[1]

o ) An enterprise includes the
$25 million per enterprise.[1] ) o

Annual Royalty Cap 1] company and its majority-
owned subsidiaries.[11]

Royalties are for the

) No royalties on the content encoding/decoding technology,
Content Royalties ) i )
itself.[1][13] not the video content being
distributed.
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Table 2: HEVC Advance (Access Advance) Licensing Terms (Illustrative)

Metric Provision Notes

No royalty for application-layer

software downloaded to a o o
) o This is a key provision for
] device after its initial sale,
Software Royalty Exception ) o many research software
where encoding/decoding is o
] distribution models.
fully executed in software on a

general-purpose CPU.[8][10]

For devices where a royalty is
] Vary by device category and applicable (e.qg., if your
Device Royalty Rates ) ) )
region. software is pre-installed), the

rates are tiered.

Annual Royalty Cap $40 million for devices.[1]

No longer seeking royalties for )
) This change was made to
o ] non-physical content o
Content Distribution Royalties T ) accelerate HEVC adoption in
distribution (e.g., streaming).

streaming services.[14]
[14]

Experimental Protocols: Assessing HEVC Licensing
Obligations

This section provides a step-by-step protocol for researchers to determine their potential
licensing obligations when distributing software with HEVC capabilities.

Protocol 5.1: Initial Self-Assessment for HEVC Licensing
e Determine the Nature of HEVC Implementation:
o Does your software include an HEVC encoder or decoder?

o Is the encoding/decoding performed entirely in software on a general-purpose CPU, or
does it rely on specialized hardware (e.g., GPU-based HEVC encoders/decoders)?
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Analyze Your Software Distribution Model:

o

Is your software distributed as a standalone application that users download and install on
their existing devices?

o

Is your software bundled with hardware or pre-installed on new devices that are then sold?

[¢]

Is your software provided as a free download?

[¢]

Is your software sold for a fee or as part of a subscription?
Consult the HEVC Advance (Access Advance) Software Policy:

o Based on the answers to steps 1 and 2, determine if your software falls under the royalty-
free software policy of HEVC Advance.[8][10] Specifically, if it is a software-only
implementation downloaded by the user after the initial device sale, it is likely exempt from
HEVC Advance royalties.

Evaluate MPEG LA Licensing Terms:

o If your software does not fall under the HEVC Advance exemption, or for comprehensive
due diligence, review the MPEG LA terms.

o Estimate the number of copies of your software that will be distributed annually. If it is
below 100,000 units, you may fall within MPEG LA's royalty-free threshold.[1][11]

Consider Commercial vs. Non-Commercial Use:

o While the patent pools generally do not differentiate explicitly in their primary terms, the
non-commercial nature of most research software, combined with distribution as a free
download, strengthens the case for royalty-free application.

Seek Legal Counsel:

o If there is any ambiguity, or if your software is distributed on a large scale or has a
commercial component, it is imperative to consult with legal counsel specializing in
intellectual property and software licensing.
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Visualization of Decision-Making Process

The following diagram illustrates the logical workflow for a researcher to assess the licensing
implications of including HEVC in their software.
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Caption: HEVC Licensing Decision Workflow for Research Software.
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Alternatives to HEVC

Given the complexities of HEVC licensing, researchers may consider alternative video codecs,
particularly those with open-source and royalty-free licensing models.

Table 3: Open-Source, Royalty-Free Video Codec Alternatives

Codec Key Features Licensing

Developed by the Alliance for
Open Media (AOMedia), which
includes major tech
o companies. Designed to be

AV1 (AOMedia Video 1) Royalty-free.
royalty-free.[15] Offers
compression efficiency
comparable to or better than

HEVC.

Developed by Google as a
royalty-free alternative to

VP9 ) Royalty-free.
HEVC.[15] Widely used by

platforms like YouTube.

An open-source H.264 codec.
Cisco provides a binary
module that is freely _
) Royalty-free for the provided
OpenH264 downloadable, and Cisco pays b

inary.
the MPEG LA licensing fees on Y
behalf of the users of this

binary.[16]

Conclusion and Recommendations

For many researchers and developers of non-commercial software, the licensing landscape for
HEVC is navigable. The key takeaways are:

e If your research software uses a software-only HEVC implementation and is distributed as a
download to users' existing devices, it is likely to be royalty-free under the terms of Access
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Advance.[8][9][10]

» For broader distribution or commercial applications, a thorough review of the licensing terms
from both Access Advance and the MPEG LA (Via Licensing Alliance) is necessary.

* The MPEG LA license offers a royalty-free threshold for the first 100,000 units annually,
which may cover the distribution volume of many research projects.[1][11]

+ Royalty-free alternative codecs like AV1 and VP9 are strong contenders and can simplify
licensing concerns significantly.

It is strongly recommended to document your assessment of the licensing requirements and to
seek legal advice when in doubt, especially as licensing terms can evolve. By following the
protocols outlined in these notes, researchers can make informed decisions about
incorporating HEVC into their software while minimizing legal and financial risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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